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N-acetylhyalobiuronic acid N-acetylhyalobiuronic acid
Brand Name: Vulcanchem
CAS No.: 13551-21-8
VCID: VC0078563
InChI: InChI=1S/C14H23NO12/c1-4(18)15-5(2-16)11(7(20)6(19)3-17)26-14-10(23)8(21)9(22)12(27-14)13(24)25/h2,5-12,14,17,19-23H,3H2,1H3,(H,15,18)(H,24,25)/t5-,6+,7+,8-,9-,10+,11+,12-,14+/m0/s1
SMILES: CC(=O)NC(C=O)C(C(C(CO)O)O)OC1C(C(C(C(O1)C(=O)O)O)O)O
Molecular Formula: C14H23NO12
Molecular Weight: 397.33 g/mol

N-acetylhyalobiuronic acid

CAS No.: 13551-21-8

Main Products

VCID: VC0078563

Molecular Formula: C14H23NO12

Molecular Weight: 397.33 g/mol

N-acetylhyalobiuronic acid - 13551-21-8

CAS No. 13551-21-8
Product Name N-acetylhyalobiuronic acid
Molecular Formula C14H23NO12
Molecular Weight 397.33 g/mol
IUPAC Name (2S,3S,4S,5R,6R)-6-[(2R,3R,4R,5R)-2-acetamido-4,5,6-trihydroxy-1-oxohexan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C14H23NO12/c1-4(18)15-5(2-16)11(7(20)6(19)3-17)26-14-10(23)8(21)9(22)12(27-14)13(24)25/h2,5-12,14,17,19-23H,3H2,1H3,(H,15,18)(H,24,25)/t5-,6+,7+,8-,9-,10+,11+,12-,14+/m0/s1
Standard InChIKey VBDULUWSKCYWTK-HVLWPHHJSA-N
Isomeric SMILES CC(=O)N[C@@H](C=O)[C@H]([C@@H]([C@@H](CO)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)C(=O)O)O)O)O
SMILES CC(=O)NC(C=O)C(C(C(CO)O)O)OC1C(C(C(C(O1)C(=O)O)O)O)O
Canonical SMILES CC(=O)NC(C=O)C(C(C(CO)O)O)OC1C(C(C(C(O1)C(=O)O)O)O)O
Synonyms 2-(acetylamino)-2-deoxy-3-O-glucopyranuronosyl-D-glucopyranose
beta-glucuronic acid(1--3) N-acetyl-D-glucosamine
N-acetylhyalobiuronic acid
PubChem Compound 3082040
Last Modified Nov 11 2021
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